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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409 Get Quote

This in-depth technical guide provides a detailed overview of the chemical and physical

properties, experimental protocols, and known applications of 2,6-Dihydroxynicotinic acid.

The information is intended for researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties
2,6-Dihydroxynicotinic acid, also widely known by its common name Citrazinic acid, is a

heterocyclic compound with a dihydropyridine ring.[1] It is a yellow, crystalline powder.[2][3]

Table 1: General and Physical Properties of 2,6-Dihydroxynicotinic Acid
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Property Value Source(s)

IUPAC Name
2-hydroxy-6-oxo-1H-pyridine-

4-carboxylic acid
[4]

Synonyms

Citrazinic acid, 2,6-

Dihydroxyisonicotinic acid, 2,6-

Dihydroxypyridine-4-carboxylic

acid

[2][4]

Molecular Formula C₆H₅NO₄ [2][4]

Molecular Weight 155.11 g/mol [2][4]

Appearance Yellow powder [2][3]

Melting Point >300 °C (decomposes) [1][2]

Boiling Point 278.88°C (rough estimate) [2]

Solubility

Practically insoluble in water;

soluble in alkaline solutions

(e.g., sodium hydroxide,

sodium carbonate) and slightly

soluble in hot hydrochloric

acid.

[2][3][5]

pKa

Predicted: 2.54 ± 0.20. Two

distinct pKa values of

approximately 4 (for the

carboxylic acid group) and 11

(for the hydroxyl groups) have

also been noted.

[2][6]

Table 2: Spectral Data for 2,6-Dihydroxynicotinic Acid
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Spectral Data Description Source(s)

UV-Vis

In water, exhibits a strong

absorption band around 235

nm (attributed to π-π*

transitions) and another

absorption band peaking at

approximately 344 nm

(assigned to n-π* transitions).

The position of the latter is

concentration-dependent.

[7][8]

¹H NMR
A characteristic peak at 6.2

ppm is observed in DMSO-d6.
[9][10]

¹³C NMR Spectra have been reported. [9][11]

Infrared (IR)
Spectrum available from the

NIST WebBook.
[12]

Mass Spectrometry
Spectrum available from the

NIST WebBook.
[12]

Experimental Protocols
Synthesis of 2,6-Dihydroxynicotinic Acid (Citrazinic
Acid)
A common and efficient method for the synthesis of citrazinic acid is through a hydrothermal

reaction of citric acid and urea.[2][13]

Materials:

Citric acid

Urea

Deionized water
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98% Sulfuric acid

Procedure:

Dissolve 1.2188 g (0.0058 mol) of citric acid and 1.3932 g (0.0231 mol) of urea in 60 ml of

deionized water.[2]

Ultrasonicate the mixture for 10 minutes to ensure it is thoroughly mixed.[2]

Transfer the solution to a reaction vessel and place it in an oven preheated to 185 °C.[2]

Maintain the hydrothermal conditions for 2 hours.[2]

After the reaction, allow the vessel to cool to room temperature. The resulting solution will be

dark green.[2]

Place the solution in a constant temperature water bath at 60 °C.[2]

Slowly add 98% sulfuric acid dropwise while stirring to adjust the pH of the solution to 2-3.[2]

A large amount of yellow solid will precipitate. Centrifuge the mixture at 12,000 rpm for 10

minutes.[2]

Discard the supernatant and wash the precipitate several times with deionized water.[2]

Dry the yellow precipitate in an oven at 60 °C to obtain citrazinic acid. The reported yield for

this method is 85.18%.[2]

An older method involves heating methyl citrate with ammonia, but this generally results in

lower yields.[14]

Purification
Citrazinic acid can be purified by precipitation from an alkaline solution.

Procedure:

Dissolve the crude citrazinic acid in an alkaline solution (e.g., sodium hydroxide or sodium

carbonate).[2]
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Add dilute hydrochloric acid to the solution to precipitate the purified citrazinic acid.[2]

Filter the precipitate and dry it in a vacuum over P₂O₅.[2]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of 2,6-
dihydroxynicotinic acid. While a specific, validated method for this compound is not readily

available in the literature, a general reverse-phase HPLC method can be developed based on

its chemical properties.

Proposed HPLC Method:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% formic

acid or phosphoric acid).

Detection: UV detection at a wavelength corresponding to one of its absorption maxima, for

example, 235 nm or 344 nm.

Standard Preparation: Prepare a standard solution of high-purity citrazinic acid in a suitable

solvent (e.g., a dilute alkaline solution, then neutralized).

Biological Activity and Signaling Pathways
Detailed information regarding the specific biological activities and signaling pathways of 2,6-
dihydroxynicotinic acid is limited in the current scientific literature. It is often utilized as a

building block in the synthesis of more complex molecules with pharmacological properties.[15]

[16] For instance, it has been used in the preparation of 2,6-dibromo-4-(hexoxymethyl)pyridine

and derivatives of oxazinones and pyrimidinones.[2]

Some sources suggest that citrazinic acid exhibits antibacterial activity against Gram-negative

bacteria.[17] It has also been used in the synthesis of a topical antiandrogen.[16] However,

comprehensive studies detailing its mechanism of action and its direct interaction with

biological signaling pathways are not extensively documented.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2746425.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2746425.htm
https://www.benchchem.com/product/b079409?utm_src=pdf-body
https://www.benchchem.com/product/b079409?utm_src=pdf-body
https://www.benchchem.com/product/b079409?utm_src=pdf-body
https://www.benchchem.com/product/b079409?utm_src=pdf-body
https://www.ottokemi.com/specsheet/CitrazinicAcid.aspx
https://www.researchgate.net/publication/367547052_The_chemistry_of_citrazinic_acid_26-dihydroxyisonicotinic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2746425.htm
https://www.guidechem.com/question/what-are-the-uses-of-citrazini-id157127.html
https://www.researchgate.net/publication/367547052_The_chemistry_of_citrazinic_acid_26-dihydroxyisonicotinic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound's application is more prominent in materials science, particularly in the

synthesis of carbon nanodots where it contributes to their fluorescent properties.[1][18] It is

also used in the photography industry and as a component in reactive dyes.[17]

Visualizations
The following diagram illustrates the experimental workflow for the synthesis and purification of

2,6-Dihydroxynicotinic acid.

Synthesis Purification

Citric Acid + Urea
in Deionized Water

Ultrasonication (10 min)
Mix Hydrothermal Reaction

(185°C, 2h) Cooling to Room Temp. pH Adjustment to 2-3
(H₂SO₄ at 60°C)

Precipitation of
Yellow Solid

Centrifugation
(12,000 rpm, 10 min)

Washing with
Deionized Water Drying (60°C) Pure 2,6-Dihydroxynicotinic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2,6-Dihydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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